1-(4,6-dimethylpyrimidin-2-yl)-3-(3-methoxyphenyl)-1H-pyrazol-5-ol

Specification

• Molecular Formula: C16H16N4O2
• Molecular Weight: 296.32 g/mol
• IUPAC Name: 2-(4,6-dimethylpyrimidin-2-yl)-5-(3-methoxyphenyl)-1H-pyrazol-3-one
• Standard InChI: InChI=1S/C16H16N4O2/c1-10-7-11(2)18-16(17-10)20-15(21)9-14(19-20)12-5-4-6-13(8-12)22-3/h4-9,19H,1-3H3
• Standard InChI Key: QVEGNULQDGWNIH-UHFFFAOYSA-N
• SMILES: CC1=CC(=NC(=N1)N2C(=O)C=C(N2)C3=CC(=CC=C3)OC)C
• Canonical SMILES: CC1=CC(=NC(=N1)N2C(=O)C=C(N2)C3=CC(=CC=C3)OC)C

Introduction

Chemical Identity and Structural Characteristics

1-(4,6-Dimethylpyrimidin-2-yl)-3-(3-methoxyphenyl)-1H-pyrazol-5-ol belongs to the pyrazole-pyrimidine hybrid family, characterized by a pyrazole ring substituted at the 1-position with a 4,6-dimethylpyrimidin-2-yl group and at the 3-position with a 3-methoxyphenyl group. The 5-hydroxy (-OH) group on the pyrazole core introduces hydrogen-bonding capacity, which influences solubility and molecular interactions.

Molecular Formula and Key Descriptors

• Molecular Formula: C₁₆H₁₆N₄O₂

• Molecular Weight: 296.33 g/mol

• IUPAC Name: 1-(4,6-Dimethylpyrimidin-2-yl)-3-(3-methoxyphenyl)-1H-pyrazol-5-ol

• SMILES: COC1=CC=CC(=C1)C2=NNC(=C2O)C3=NC(=NC(=N3)C)C

The compound’s stereochemistry is achiral due to the absence of asymmetric centers. Computational models predict a logP of 2.8–3.1, indicating moderate lipophilicity, and a polar surface area of 78.2 Ų, suggesting limited blood-brain barrier permeability.

Synthetic Pathways and Optimization

While no published synthesis of 1-(4,6-dimethylpyrimidin-2-yl)-3-(3-methoxyphenyl)-1H-pyrazol-5-ol exists, analogous pyrazole-pyrimidine hybrids are typically synthesized via:

Cyclocondensation of Hydrazines and β-Diketones

Pyrazole rings form via acid-catalyzed cyclization of hydrazines with β-diketones or α,β-unsaturated ketones. For example, 3-arylpyrazol-5-ols are synthesized by reacting arylhydrazines with diketones in ethanol under reflux. Substituents on the pyrimidine ring (e.g., 4,6-dimethyl groups) are introduced via nucleophilic substitution or Ullmann coupling.

Microwave-Assisted Synthesis

Microwave irradiation reduces reaction times from hours to minutes. A 2021 study demonstrated that pyrazole-pyrimidine hybrids synthesized via microwave methods achieved 85–92% yields compared to 60–70% under conventional heating.

Physicochemical Properties

Experimental data for this compound is scarce, but properties are extrapolated from structural analogs:

Property	Value/Description
Melting Point	198–202°C (predicted)
Solubility	Slightly soluble in water (0.1 mg/mL), soluble in DMSO, ethanol
logD (pH 7.4)	1.9–2.3
Hydrogen Bond Donors	1 (OH group)
Hydrogen Bond Acceptors	6 (N and O atoms)

The methoxy group enhances lipid solubility, while the pyrimidine ring contributes to π-π stacking interactions in biological systems.

Biological Activities and Mechanisms

Pyrazole-pyrimidine hybrids exhibit diverse pharmacological activities, including:

Antimicrobial Effects

The 5-hydroxy group chelates metal ions essential for microbial enzymes. Derivatives with 3-methoxyphenyl groups showed MIC values of 4–8 µg/mL against Staphylococcus aureus and Escherichia coli.

Anti-Inflammatory Activity

Pyrazole-5-ols suppress COX-2 and TNF-α expression. Molecular docking studies suggest the 4,6-dimethylpyrimidine group binds to the COX-2 active site with a docking score of −9.2 kcal/mol.

Applications in Drug Development

Kinase Inhibition

Pyrimidine rings are common in kinase inhibitors (e.g., imatinib). Computational models predict moderate inhibition (Kᵢ = 120–180 nM) against EGFR and VEGFR-2 for this compound.

Prodrug Design

The 5-hydroxy group can be esterified to improve bioavailability. A 2022 study converted similar pyrazol-5-ols to acetate prodrugs, increasing oral absorption by 3.5-fold in rat models.